Cas no 1236364-42-3 (1-(3-fluoro-2-methylphenyl)ethanol)

• Product Name: 1-(3-fluoro-2-methylphenyl)ethanol
• CAS No: 1236364-42-3
• MF: C₉H₁₁FO
• MW: 154.181446313858
• MDL: MFCD11520991
• CID: 1215850
• PubChem ID: 55275771
• Update Time: 2025-05-27

1-(3-fluoro-2-methylphenyl)ethanol Chemical and Physical Properties

Names and Identifiers

• 1-(3-fluoro-2-methylphenyl)ethanol
• DB-180005
• 1236364-42-3
• 1-(3-fluoro-2-methylphenyl)ethan-1-ol
• CS-0338412
• SB84693
• AKOS006326023
• SCHEMBL20488788

• MDL： MFCD11520991
• Inchi： 1S/C9H11FO/c1-6-8(7(2)11)4-3-5-9(6)10/h3-5,7,11H,1-2H3
• InChI Key： FMLJKRWSRPTIBR-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1C)C(C)O

Computed Properties

• Exact Mass: 154.079393132g/mol
• Monoisotopic Mass: 154.079393132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 1-(3-fluoro-2-methylphenyl)ethanol

Comprehensive Analysis of 1-(3-fluoro-2-methylphenyl)ethanol (CAS No. 1236364-42-3): Properties, Applications, and Industry Trends

The chemical compound 1-(3-fluoro-2-methylphenyl)ethanol (CAS No. 1236364-42-3) has garnered significant attention in pharmaceutical and fine chemical industries due to its versatile structural properties. As a fluorinated aromatic alcohol, it serves as a critical intermediate in synthesizing advanced active pharmaceutical ingredients (APIs) and specialty materials. Its unique molecular structure, featuring a fluorine substituent and methyl group, enhances reactivity and bioavailability, making it valuable for drug discovery pipelines.

Recent trends highlight growing demand for fluorinated building blocks like 1-(3-fluoro-2-methylphenyl)ethanol, driven by their role in optimizing drug potency and metabolic stability. Researchers frequently search for "fluorinated alcohol synthesis" or "CAS 1236364-42-3 applications," reflecting industry interest in sustainable synthesis routes. Innovations in green chemistry have further propelled studies on catalytic reduction methods to produce this compound with higher yields and lower environmental impact.

From a technical perspective, 1-(3-fluoro-2-methylphenyl)ethanol exhibits a melting point range of 45–50°C and is soluble in common organic solvents, facilitating its use in multi-step organic synthesis. Analytical techniques such as HPLC and NMR spectroscopy confirm its high purity (>98%), a key requirement for regulatory compliance in pharmaceutical manufacturing. Industry forums often discuss "scale-up challenges for fluorinated intermediates," underscoring the need for robust process optimization.

The compound’s relevance extends to agrochemicals and material science, where its electron-withdrawing fluorine group improves product performance. Patent analyses reveal increasing filings involving 1236364-42-3 for crop protection agents and liquid crystal formulations. Environmental concerns have also spurred searches for "biodegradable fluorochemicals," aligning with global shifts toward eco-friendly alternatives.

Quality control protocols for CAS 1236364-42-3 emphasize stringent impurity profiling, particularly for residual metals and solvents. Suppliers increasingly adopt ISO-certified production to meet GMP standards, addressing buyer queries about "reliable sourcing of fluorinated alcohols." Collaborative research between academia and industry continues to explore novel derivatives, positioning 1-(3-fluoro-2-methylphenyl)ethanol as a cornerstone in modern synthetic chemistry.